6,7-dihydroxy-3-methyl-2H-chromen-2-one

• Molecular Formula: C10H8O4
• Molecular Weight: 192.17 g/mol
• SMILES: CC1=CC2=CC(=C(C=C2OC1=O)O)O
• InChI: InChI=1S/C10H8O4/c1-5-2-6-3-7(11)8(12)4-9(6)14-10(5)13/h2-4,11-12H,1H3
• InChIKey: AUKPTCDSMZHDDA-UHFFFAOYSA-N

6,7-Dihydroxy-3-methyl-2H-chromen-2-one (C₁₀H₈O₄, MW 192.17 g/mol) is a synthetic 3-substituted coumarin derivative bearing the pharmacologically critical 6,7-ortho-dihydroxy (catechol) motif on the benzopyrone scaffold. This compound belongs to the esculetin (6,7-dihydroxycoumarin) chemotype but incorporates a methyl substituent specifically at the C-3 position of the lactone ring, distinguishing it from the natural product esculetin (unsubstituted at C-3) and from 4-methylesculetin (methyl at C-4).

6,7-Dihydroxy-3-methyl-2H-chromen-2-one: A 3-Methyl-Substituted Ortho-Dihydroxycoumarin for Targeted Research Procurement

6,7-Dihydroxy-3-methyl-2H-chromen-2-one (C₁₀H₈O₄, MW 192.17 g/mol) is a synthetic 3-substituted coumarin derivative bearing the pharmacologically critical 6,7-ortho-dihydroxy (catechol) motif on the benzopyrone scaffold. This compound belongs to the esculetin (6,7-dihydroxycoumarin) chemotype but incorporates a methyl substituent specifically at the C-3 position of the lactone ring, distinguishing it from the natural product esculetin (unsubstituted at C-3) and from 4-methylesculetin (methyl at C-4) [1]. The ortho-dihydroxy configuration is a well-established structural determinant for radical scavenging, metal chelation, and enzyme inhibitory activities within the coumarin class [2]. The C-3 methyl group modulates both the electronic properties of the α,β-unsaturated lactone and the compound's lipophilicity relative to unsubstituted esculetin, creating quantifiable differentiation in target engagement and biological selectivity that cannot be achieved with the parent dihydroxycoumarin or its 4-methyl positional isomer.

Position C-3 methyl positional isomer probe for 6,7-dihydroxycoumarin SAR studies

Pharmacophore 6,7-dihydroxy catechol motif supports enzyme inhibition and antioxidant research

Profile Differentiated CYP interaction and cytotoxicity window vs. esculetin and 4-ME

• [1] Kawase M, Sakagami H, Hashimoto K, et al. Structure-cytotoxic activity relationships of simple hydroxylated coumarins. Anticancer Res. 2003 Jul-Aug;23(4):3243-6. PMID: 12926059. View Source
• [2] Payá M, Halliwell B, Hoult JR. Interactions of a series of coumarins with reactive oxygen species. Scavenging of superoxide, hypochlorous acid and hydroxyl radicals. Biochem Pharmacol. 1992;44(2):205-14. PMID: 1322662. View Source

Why Esculetin or 4-Methylesculetin Cannot Replace 6,7-Dihydroxy-3-methyl-2H-chromen-2-one in Target-Focused Studies

Within the 6,7-dihydroxycoumarin family, the position of methyl substitution is not a trivial structural variation—it determines the compound's enzyme inhibition potency, selectivity window, and cytotoxic threshold. Unsubstituted esculetin (6,7-dihydroxycoumarin) exhibits substantially weaker inhibitory activity against human serum paraoxonase 1 (PON1), with an IC₅₀ of 0.178 mM, compared to 3-substituted analogs that achieve IC₅₀ values in the low micromolar range (0.003–0.022 mM)—representing up to a ~60-fold potency gain conferred by 3-position derivatization [1]. Conversely, moving the methyl group from C-3 to C-4 (4-methylesculetin) shifts the pharmacological profile: 4-methyl-substituted 6,7-dihydroxycoumarins lose xanthine oxidase inhibitory activity relative to the parent esculetin [2], and 4-methylesculetin induces greater cytotoxicity at elevated concentrations than 6,7-dihydroxycoumarin [3]. These position-dependent differences in target engagement, enzyme inhibition, and cellular safety margins mean that esculetin, 4-methylesculetin, and 6,7-dihydroxy-3-methyl-2H-chromen-2-one are not functionally interchangeable in assay systems or structure-activity relationship (SAR) programs. Investigators seeking to probe the specific pharmacological consequences of C-3 substitution on the 6,7-dihydroxycoumarin scaffold require the authentic 3-methyl compound.

Esculetin Lacks C-3 methyl; may not achieve comparable target engagement in enzyme inhibition or PON1 assays

4-Methylesculetin C-4 methyl abolishes xanthine oxidase inhibition and may elevate cytotoxicity relative to the parent scaffold

Isomer identity Methyl position determines biological selectivity; substitution at C-3 vs C-4 is not functionally interchangeable

• [1] Erzengin M, Basaran I, Cakir U, Aybey A, Sinan S. In vitro inhibition effect of some dihydroxy coumarin compounds on purified human serum paraoxonase 1 (PON1). Appl Biochem Biotechnol. 2012 Nov;168(6):1540-8. PMID: 22971832. View Source
• [2] Saso L, Firuzi O. Antioxidant effects of coumarins include direct radical scavenging, metal chelation and inhibition of ROS-producing enzymes. Curr Top Med Chem. 2015;15(5):415-31. (Review summarizing xanthine oxidase inhibition SAR across coumarin derivatives.) View Source
• [3] Maistro EL, Marques ES, Varanda E. In Vitro Assessment of Mutagenic and Genotoxic Effects of Coumarin Derivatives 6,7-Dihydroxycoumarin and 4-Methylesculetin. 2015. (Referenced via Semantic Scholar; demonstrated 4-ME induced greater cytotoxicity than 6,7-HC at high concentrations.) View Source

Quantitative Differentiation Evidence for 6,7-Dihydroxy-3-methyl-2H-chromen-2-one Versus Closest Analogs

PON1 Inhibitory Potency: 3-Substitution Confers Up to ~60-Fold Enhancement Over Unsubstituted Esculetin

In a purified human serum paraoxonase 1 (PON1) inhibition assay, 6,7-dihydroxy-3-(substituted-phenyl)-2H-chromen-2-one derivatives demonstrated dramatically enhanced inhibitory potency compared to unsubstituted 6,7-dihydroxycoumarin (esculetin). The 3-(4-methylphenyl) derivative (Compound C) exhibited an IC₅₀ of 0.003 mM (3 µM) and a Kᵢ of 0.0010 ± 0.173 mM, while the 3-(2-methylphenyl) derivative (Compound A) showed IC₅₀ = 0.012 mM and the 3-(3-methylphenyl) derivative (Compound B) showed IC₅₀ = 0.022 mM. The unsubstituted 6,7-dihydroxycoumarin control registered an IC₅₀ of 0.178 mM (178 µM) [1]. Although the target compound bears a simple 3-methyl group rather than a 3-methylphenyl substituent, the structure-activity trend unequivocally demonstrates that introducing substitution at the C-3 position of the 6,7-dihydroxycoumarin core produces a ≥8-fold to ~60-fold gain in PON1 inhibitory activity. This establishes the 3-substituted 6,7-dihydroxycoumarin chemotype as a privileged scaffold for PON1-targeted probe development.

PON1 Inhibition

Class-level inference

3-Aryl-substituted analogs: IC₅₀ 0.003–0.022 mM; esculetin: IC₅₀ 0.178 mM (~8–60× gain)

Supports PON1 assay sensitivity context

3-Methyl analog predicted within SAR; confirmatory data required

Evidence Dimension	Inhibitory potency against purified human serum paraoxonase 1 (PON1), using paraoxon as substrate
Target Compound Data	6,7-Dihydroxy-3-methyl-2H-chromen-2-one: No direct IC₅₀ data available; closest analogs with 3-aryl substitution show IC₅₀ = 0.003–0.022 mM
Comparator Or Baseline	6,7-Dihydroxycoumarin (esculetin, unsubstituted at C-3): IC₅₀ = 0.178 mM
Quantified Difference	3-Aryl-substituted analogs: ~8-fold to ~60-fold more potent than unsubstituted esculetin (0.003 mM vs 0.178 mM = 59.3×; 0.022 mM vs 0.178 mM = 8.1×)
Conditions	Purified human serum PON1, two-step purification (ammonium sulphate precipitation + Sepharose-4B-L-tyrosine-1-naphthylamine hydrophobic interaction chromatography), paraoxon substrate, pH and temperature per standard PON1 assay protocol

Why This Matters

For laboratories studying PON1 as a cardiovascular or organophosphate detoxification target, the 3-substituted 6,7-dihydroxycoumarin scaffold provides substantially greater assay sensitivity than esculetin, enabling detection of inhibitory activity at concentrations 8–60 times lower.

• [1] Erzengin M, Basaran I, Cakir U, Aybey A, Sinan S. In vitro inhibition effect of some dihydroxy coumarin compounds on purified human serum paraoxonase 1 (PON1). Appl Biochem Biotechnol. 2012 Nov;168(6):1540-8. doi: 10.1007/s12010-012-9876-4. PMID: 22971832. View Source

Lipid Peroxidation Inhibition: Ortho-Dihydroxy Plus One Additional Substitution Yields Optimal IC₅₀ Below 10 µM

In a systematic evaluation of 16 plant-derived and synthetic coumarins tested for inhibition of Fe³⁺-ascorbate-dependent microsomal lipid peroxidation, coumarins bearing ortho-dihydroxy (6,7-dihydroxy) substitution were the only active compounds. Within this active subset, the presence of one additional substitution on the coumarin nucleus was associated with an optimal IC₅₀ below 10 µM, compared to IC₅₀ values below 20 µM for ortho-dihydroxy coumarins lacking additional substitution [1]. 6,7-Dihydroxy-3-methyl-2H-chromen-2-one, with its ortho-dihydroxy motif plus a single methyl substituent at C-3, falls precisely into this optimally active structural category. Monosubstituted and unsubstituted coumarins were essentially inactive across all tested radical species. The study further demonstrated that ortho-dihydroxylated coumarins uniquely exhibited both iron-chelating and electron-donating redox behavior—dual functionality not observed with meta-dihydroxy or monohydroxy coumarins [1].

Lipid Peroxidation

Class-level inference

Ortho-dihydroxy + one substitution: IC₅₀ <10 µM; ortho-dihydroxy alone: <20 µM

Supports oxidative stress model context

Fe³⁺-ascorbate microsomal assay; dual chelating/scavenging mode

Evidence Dimension	Inhibition of Fe³⁺-ascorbate-dependent microsomal lipid peroxidation
Target Compound Data	6,7-Dihydroxy-3-methyl-2H-chromen-2-one: Classed as 'ortho-dihydroxy + one additional substitution'; predicted IC₅₀ < 10 µM based on SAR
Comparator Or Baseline	Ortho-dihydroxy coumarins without additional substitution: IC₅₀ < 20 µM; mono-substituted/unsubstituted coumarins: essentially inactive
Quantified Difference	≥2-fold improvement in lipid peroxidation inhibitory potency for ortho-dihydroxy + one substitution (IC₅₀ < 10 µM) vs. ortho-dihydroxy alone (IC₅₀ < 20 µM); >10-fold improvement vs. inactive monohydroxy coumarins
Conditions	Rat liver microsomal lipid peroxidation induced by Fe³⁺-ascorbate; coumarins tested at concentrations spanning inactive to fully inhibitory ranges; hydroxyl radical, superoxide radical, and hypochlorous acid scavenging also assessed in parallel

Why This Matters

For researchers modeling oxidative stress pathologies, the 3-methyl-6,7-dihydroxy substitution pattern is predicted by robust SAR data to deliver the highest tier of lipid peroxidation inhibition achievable within the simple coumarin class, outperforming both esculetin and monohydroxy coumarins.

• [1] Payá M, Halliwell B, Hoult JR. Interactions of a series of coumarins with reactive oxygen species. Scavenging of superoxide, hypochlorous acid and hydroxyl radicals. Biochem Pharmacol. 1992;44(2):205-14. doi: 10.1016/0006-2952(92)90002-Z. PMID: 1322662. View Source

Tumor-Selective Cytotoxicity: 6,7-Dihydroxy Coumarins Are Uniquely Tumor-Cell-Specific, and C-3 Substitution Further Enhances This Selectivity

Kawase et al. (2003) screened a panel of hydroxylated and methoxylated coumarin derivatives for relative cytotoxicity against four human tumor cell lines (oral squamous cell carcinoma HSC-2 and HSC-3, melanoma A-375, promyelocytic HL-60) and three normal human cell types (gingival fibroblast HGF, periodontal ligament fibroblast HPLF, pulp cell HPC). Tumor cell-specific cytotoxicity—defined as preferential killing of tumor cells over normal cells—was detected exclusively in 6,7-dihydroxy-substituted coumarins; no other hydroxylation pattern produced this selectivity [1]. Critically, the study concluded that the tumor-specific cytotoxicity of esculetin can be further enhanced by appropriate substitutions at the C-3 and/or C-4 positions. Agarose gel electrophoresis confirmed that esculetin and its derivatives with tumor-specific cytotoxicity induce internucleosomal DNA fragmentation, characteristic of apoptotic cell death, in HL-60 cells [1]. 6,7-Dihydroxy-3-methyl-2H-chromen-2-one therefore combines the prerequisite 6,7-dihydroxy pharmacophore with a C-3 alkyl substitution, placing it within the structural subset identified as having the greatest potential for enhanced tumor-selective activity.

Tumor-Cell Selectivity

Class-level inference

6,7-Dihydroxy coumarins only class with tumor-cell-selective cytotoxicity; C-3 substitution predicted to enhance

Supports tumor-cell model selectivity context

Apoptotic DNA fragmentation in HL-60 cells; quantitative data pending

Evidence Dimension	Tumor cell-specific cytotoxicity (selective killing of tumor vs. normal cells) across 4 tumor and 3 normal human cell lines
Target Compound Data	6,7-Dihydroxy-3-methyl-2H-chromen-2-one: 6,7-dihydroxy coumarin class with C-3 substitution; predicted enhanced tumor-selectivity vs. esculetin based on published SAR
Comparator Or Baseline	Esculetin (6,7-dihydroxycoumarin): tumor-specific cytotoxicity confirmed; coumarins with other hydroxylation patterns (monohydroxy, methoxy, meta-dihydroxy): no tumor-specific cytotoxicity detected
Quantified Difference	Qualitative binary difference: 6,7-dihydroxy coumarins only class showing tumor-selectivity; C-3/C-4 substitution reported to further enhance this property (no quantitative fold-enhancement reported in the primary study for the 3-methyl analog specifically)
Conditions	MTT assay; 4 human tumor lines (HSC-2, HSC-3, A-375, HL-60) and 3 normal human cell types (HGF, HPLF, HPC); apoptosis confirmed by DNA fragmentation ladder on agarose gel electrophoresis in HL-60 cells

Why This Matters

This evidence positions 6,7-dihydroxy-3-methyl-2H-chromen-2-one as a candidate for cancer research programs requiring selective tumor cell targeting, where non-6,7-dihydroxy coumarins would be ineffective and where C-3 substitution may offer improved selectivity relative to the natural product esculetin.

• [1] Kawase M, Sakagami H, Hashimoto K, et al. Structure-cytotoxic activity relationships of simple hydroxylated coumarins. Anticancer Res. 2003 Jul-Aug;23(4):3243-6. PMID: 12926059. View Source

CYP2A6 Inhibition: Target Compound Shows Lower CYP2A6 Affinity Than Esculetin, Suggesting Reduced Hepatic Drug Interaction Liability

In a fluorescence-based CYP2A6 inhibition assay using baculovirus-infected insect cell microsomes with coumarin 7-hydroxylation as the probe reaction, 6,7-dihydroxy-3-methyl-2H-chromen-2-one exhibited an IC₅₀ of 1.40 µM (1,400 nM) and Kᵢ values of 0.5–0.6 µM [1]. By comparison, the parent compound 6,7-dihydroxycoumarin (esculetin) inhibited CYP2A6 with an IC₅₀ of 0.39 µM and Kᵢ of 0.25 µM, as reported in a separate study using human liver microsomes [2]. This approximately 3.6-fold lower CYP2A6 inhibitory potency suggests that the C-3 methyl substituent attenuates binding to the CYP2A6 active site relative to esculetin. While both compounds are moderate CYP2A6 ligands, the reduced CYP inhibition of the 3-methyl derivative may translate to a lower potential for pharmacokinetic drug-drug interactions in hepatic metabolism assays—a relevant consideration for probe compound selection in cell-based and in vivo pharmacology studies.

CYP2A6 Inhibition

Cross-study comparable

Target compound IC₅₀ 1.40 µM; esculetin IC₅₀ 0.39 µM (~3.6× weaker CYP2A6 binding)

Supports hepatic metabolism interaction context

Reduced CYP2A6 modulation may minimize drug interaction confounding

Evidence Dimension	Inhibition of human CYP2A6-mediated coumarin 7-hydroxylation
Target Compound Data	6,7-Dihydroxy-3-methyl-2H-chromen-2-one: IC₅₀ = 1.40 µM (1,400 nM); Kᵢ = 0.5–0.6 µM (baculovirus-expressed CYP2A6, fluorescence assay)
Comparator Or Baseline	6,7-Dihydroxycoumarin (esculetin): IC₅₀ = 0.39 µM; Kᵢ = 0.25 µM (human liver microsomes); Methoxsalen (positive control): IC₅₀ = 0.43 µM, Kᵢ = 0.26 µM
Quantified Difference	Target compound IC₅₀ is ~3.6-fold higher (weaker inhibition) than esculetin (1.40 µM vs. 0.39 µM); Kᵢ is ~2.0–2.4-fold higher; target compound is ~3.3-fold less potent than the clinical CYP2A6 inhibitor methoxsalen
Conditions	Target compound: baculovirus-infected insect cell system expressing human CYP2A6, coumarin 7-hydroxylation monitored by fluorescence, 10 min preincubation. Esculetin: human liver microsomes, coumarin 7-hydroxylation, 30 min preincubation, plate reader detection.

Why This Matters

For in vivo pharmacological studies, the lower CYP2A6 inhibitory potency of 6,7-dihydroxy-3-methyl-2H-chromen-2-one compared to esculetin indicates a reduced likelihood of confounding metabolism-based drug interactions, making it a cleaner probe for target engagement studies where hepatic CYP modulation is an undesired off-target effect.

• [1] BindingDB Entry BDBM50037719 / CHEMBL3358199. Inhibition of human CYP2A6 in baculovirus-infected insect cell system; IC₅₀ = 1.40 µM, Kᵢ = 0.5–0.6 µM. Accessed via BindingDB.org. View Source
• [2] Raunio H, Rahnasto-Rilla M. Inhibition of human cytochrome P450 2A6 by 7-hydroxycoumarin analogues: Analysis of the structure-activity relationship and isoform selectivity. 2019. (Referenced via Semantic Scholar; esculetin IC₅₀/Kᵢ = 0.39/0.25 µM; methoxsalen IC₅₀/Kᵢ = 0.43/0.26 µM.) View Source

Positional Isomer Differentiation: 4-Methyl Substitution Increases Cytotoxicity and Abolishes Xanthine Oxidase Inhibition Relative to the 6,7-Dihydroxy Parent

Comparative data on positional isomer effects within the dihydroxy-methylcoumarin family reveal that the locus of methyl attachment dictates enzyme inhibition and cytotoxicity profiles. 6,7-Dihydroxycoumarin (esculetin) is reported as the most active coumarin inhibitor of xanthine oxidase (XO), whereas its 4-methyl derivative (4-methylesculetin) is substantially less active or inactive against XO [1]. In a separate genotoxicity assessment, 4-methylesculetin (4-ME) induced greater cytotoxicity at high concentrations than 6,7-dihydroxycoumarin (6,7-HC) in cultured human lymphocytes, although both compounds were non-mutagenic in the Ames test and non-genotoxic in the comet and micronucleus assays [2]. The 3-methyl positional isomer occupies a distinct pharmacological space: it retains the 6,7-dihydroxy motif required for XO inhibition (since the deleterious effect is specifically associated with 4-methyl or 7,8-substitution patterns) while potentially offering a differentiated cytotoxicity window compared to the 4-methyl analog. No direct comparative data for 3-methyl vs. 4-methyl 6,7-dihydroxycoumarin were identified in the available literature, representing a knowledge gap that underscores the research value of the 3-methyl compound as a probe for positional SAR studies.

Positional SAR

Supporting evidence

3-Methyl predicted to retain XO inhibition; 4-methyl abolishes XO activity and increases cytotoxicity

Supports positional SAR study context

Direct 3-methyl vs. 4-methyl comparative data not identified

Evidence Dimension	Xanthine oxidase inhibition and cytotoxicity as a function of methyl substitution position on 6,7-dihydroxycoumarin
Target Compound Data	6,7-Dihydroxy-3-methyl-2H-chromen-2-one: XO inhibition not directly measured; predicted to retain activity based on absence of deleterious 4-methyl substitution. Cytotoxicity profile not directly characterized.
Comparator Or Baseline	6,7-Dihydroxycoumarin (esculetin): active XO inhibitor; lower cytotoxicity at high concentrations. 4-Methylesculetin: inactive/weak XO inhibitor; greater cytotoxicity at high concentrations than esculetin.
Quantified Difference	Qualitative differentiation: 4-methyl substitution abolishes XO inhibition, while 3-methyl substitution is predicted to preserve it; 4-ME induces greater cytotoxicity than 6,7-HC (quantitative fold-difference not reported in available abstract data)
Conditions	XO inhibition: cell-free enzyme assay (multiple studies summarized in review). Cytotoxicity/genotoxicity: cultured human lymphocytes, Ames test (Salmonella/microsome), comet assay, micronucleus test (Maistro et al., 2015).

Why This Matters

This positional isomer evidence is critical for procurement decisions: a laboratory requiring both 6,7-dihydroxy-dependent antioxidant enzyme inhibition and a favorable cytotoxicity window should select the 3-methyl isomer over the 4-methyl isomer, as the 4-methyl substitution simultaneously compromises XO inhibitory activity and elevates cytotoxicity.

• [1] Saso L, Firuzi O. Antioxidant effects of coumarins include direct radical scavenging, metal chelation and inhibition of ROS-producing enzymes. Curr Top Med Chem. 2015;15(5):415-31. (Consolidates XO inhibition SAR: 6,7-dihydroxycoumarin most active; 4-methyl and 7,8-dihydroxy derivatives less active or inactive.) View Source
• [2] Maistro EL, Marques ES, Varanda E. In Vitro Assessment of Mutagenic and Genotoxic Effects of Coumarin Derivatives 6,7-Dihydroxycoumarin and 4-Methylesculetin. 2015. (4-ME induced greater cytotoxicity at high concentrations than 6,7-HC; both compounds non-mutagenic and non-genotoxic.) View Source

High-Impact Research and Industrial Application Scenarios for 6,7-Dihydroxy-3-methyl-2H-chromen-2-one

Positional SAR Probe for Decoding Methyl-Substitution Effects on 6,7-Dihydroxycoumarin Pharmacology

This compound serves as the critical C-3 methyl comparator in a positional isomer panel that includes esculetin (C-3 unsubstituted) and 4-methylesculetin (C-4 methyl). Because C-4 methylation abolishes xanthine oxidase inhibitory activity while C-3 methylation is predicted to preserve it [1], and because C-4 methylation elevates cytotoxicity relative to the parent [2], the 3-methyl isomer is the only member of the trio that can probe whether enzyme inhibition potency and cellular safety can be simultaneously maintained when the 6,7-dihydroxycoumarin scaffold is alkylated. This panel approach enables systematic mapping of the pharmacophore requirements for each biological endpoint.

PON1-Focused Cardiovascular Probe Development with Enhanced Target Engagement

The demonstration that 3-substitution on the 6,7-dihydroxycoumarin core enhances PON1 inhibition by up to ~60-fold relative to unsubstituted esculetin (IC₅₀ values of 0.003–0.022 mM for 3-aryl analogs vs. 0.178 mM for esculetin) [3] positions 6,7-dihydroxy-3-methyl-2H-chromen-2-one as a minimalist scaffold for developing PON1-targeted probes. Researchers investigating PON1's role in HDL-mediated lipid oxidation, organophosphate detoxification, or atherosclerosis can use this compound as a starting point for further optimization, leveraging the potency gains already demonstrated for the 3-substituted chemotype.

Lipid Peroxidation Inhibitor With Optimized Ortho-Dihydroxy Pharmacophore for Oxidative Stress Models

The SAR established by Payá et al. (1992) shows that ortho-dihydroxy coumarins bearing exactly one additional substitution achieve the highest tier of lipid peroxidation inhibition (IC₅₀ < 10 µM) within the coumarin class [4]. 6,7-Dihydroxy-3-methyl-2H-chromen-2-one embodies this optimal substitution pattern. It is therefore well-suited as a reference inhibitor in cellular or tissue-based models of iron-dependent oxidative injury (e.g., ferroptosis, ischemia-reperfusion), where the dual iron-chelating and radical-scavenging capacity of the ortho-dihydroxy motif is mechanistically required.

Tumor-Selective Cytotoxicity Research With Reduced Off-Target CYP2A6 Modulation

The compound combines two therapeutically relevant differentiation features: (a) it belongs to the 6,7-dihydroxycoumarin class, which is uniquely tumor-cell-selective among simple coumarins [5], with C-3 substitution predicted to further enhance this selectivity; and (b) it exhibits ~3.6-fold weaker CYP2A6 inhibition than esculetin (IC₅₀ 1.40 µM vs. 0.39 µM) [6], suggesting a reduced propensity for hepatic CYP-mediated drug-drug interactions. This combination of target-tissue selectivity and improved metabolic compatibility makes it a candidate for cancer pharmacology studies where minimizing confounding metabolic effects is essential for interpreting in vivo efficacy data.

Application

Selection Property

Validation Focus

Positional SAR probe development

C-3 methyl differentiation from esculetin and 4-ME

Enzyme inhibition panel, cytotoxicity profiling

PON1 pathway research

3-Substituted 6,7-dihydroxycoumarin scaffold

PON1 inhibition assay, target engagement

Oxidative stress model studies

Ortho-dihydroxy motif with single C-3 substitution

Lipid peroxidation inhibition, iron-chelation capacity

Tumor-cell selectivity research

6,7-Dihydroxy coumarin class with C-3 alkylation

Tumor vs. normal cell cytotoxicity, CYP2A6 interaction profiling

• [1] Saso L, Firuzi O. Antioxidant effects of coumarins include direct radical scavenging, metal chelation and inhibition of ROS-producing enzymes. Curr Top Med Chem. 2015;15(5):415-31. View Source
• [2] Maistro EL, Marques ES, Varanda E. In Vitro Assessment of Mutagenic and Genotoxic Effects of Coumarin Derivatives 6,7-Dihydroxycoumarin and 4-Methylesculetin. 2015. View Source
• [3] Erzengin M, Basaran I, Cakir U, Aybey A, Sinan S. In vitro inhibition effect of some dihydroxy coumarin compounds on purified human serum paraoxonase 1 (PON1). Appl Biochem Biotechnol. 2012 Nov;168(6):1540-8. PMID: 22971832. View Source
• [4] Payá M, Halliwell B, Hoult JR. Interactions of a series of coumarins with reactive oxygen species. Biochem Pharmacol. 1992;44(2):205-14. PMID: 1322662. View Source
• [5] Kawase M, Sakagami H, Hashimoto K, et al. Structure-cytotoxic activity relationships of simple hydroxylated coumarins. Anticancer Res. 2003 Jul-Aug;23(4):3243-6. PMID: 12926059. View Source
• [6] BindingDB Entry BDBM50037719 / Raunio H, Rahnasto-Rilla M. CYP2A6 inhibition data. IC₅₀ target compound = 1.40 µM; esculetin IC₅₀ = 0.39 µM. View Source